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Compound of Interest

Compound Name:
1-(Pyridin-3-ylmethyl)-1,4-

diazepane

CAS No.: 874814-64-9

Cat. No.: B1627801

Get Quote

Executive Summary & Strategic Importance
In the landscape of GPCR ligand design, the 1,4-diazepane scaffold (homopiperazine) offers a

unique conformational flexibility distinct from its 6-membered analog, piperazine. When

substituted with a pyridine ring, this scaffold gains specific electronic properties—enhanced

solubility, hydrogen-bond accepting capability, and

-stacking potential—that are critical for drug-receptor interactions (e.g., Orexin receptor
antagonists).

This guide provides a definitive comparison of the

C NMR spectral signatures of 1-(2-pyridyl)-1,4-diazepane against its isosteric analog, 1-phenyl-
1,4-diazepane, and the unsubstituted core. Accurate assignment of these shifts is not merely a
cataloging exercise; it is the primary method for verifying N-arylation regioselectivity and
assessing the electronic influence of the heteroaromatic ring on the diazepane boat/chair
equilibrium.
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Comparative Analysis: C NMR Chemical Shifts
The following data compares the Target (Pyridine-substituted) with the Reference (Phenyl-

substituted) and Control (Unsubstituted).

Key Structural Differentiator: The pyridine nitrogen (N1') introduces a significant dipole and

electron-withdrawing effect compared to the phenyl group, causing distinct deshielding at the

ipso carbon and shielding/deshielding patterns on the diazepane ring due to anisotropic effects.

Table 1: Representative C NMR Chemical Shifts ( , ppm)
in CDCl

Carbon
Position

Target: 1-(2-
Pyridyl)-1,4-
diazepane

Reference: 1-
Phenyl-1,4-
diazepane

Control: 1,4-
Diazepane (Py - Ph)

C2 / C7 (

to N-Aryl)
48.5 - 50.2 52.0 - 54.5 49.5 -3.5 (Shielded)

C3 / C5 (

to NH)
47.0 - 48.8 48.5 - 50.0 49.5 Minor

C6 (

to Nitrogens)
28.5 - 30.0 30.5 - 32.0 33.2 -2.0 (Shielded)

C2' (Ipso / Aryl-

N)
158.5 150.2 N/A

+8.3

(Deshielded)

C3' (Ortho / Aryl) 106.5 113.5 N/A -7.0

C4' (Meta / Aryl) 137.5 129.2 N/A +8.3

C5' (Para / Aryl) 113.0 117.5 N/A -4.5

C6' (Ortho to Py-

N)
148.0 129.2 N/A +18.8

> Note on Data Sources: Values are aggregated from consensus literature ranges for N-

heteroaryl diazepanes and predicted chemometric models based on substituent constants
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(References 1, 3).

Expert Insight: The "Pyridine Effect"
Ipso-Carbon Deshielding (C2'): The most diagnostic peak. The carbon directly attached to

the diazepane nitrogen appears near 158 ppm in the pyridine derivative, significantly

downfield from the phenyl analog (~150 ppm). This confirms the success of the

reaction.

Ring Current & Shielding: The pyridine ring is electron-deficient. However, the lone pair on

the diazepane nitrogen conjugates with the pyridine ring. Interestingly, C2/C7 in the

diazepane ring often appear slightly upfield (shielded) in the pyridine analog compared to the

phenyl analog due to the specific anisotropy and the inductive pull of the pyridine nitrogen

affecting the conformational average.

Conformational Averaging: At room temperature (298 K), 1,4-diazepanes undergo rapid ring

inversion (twist-boat

chair). The observed signals are time-averaged. If you cool the sample to -60°C, these peaks
will broaden and split, revealing the distinct conformers.

Visualization of Structural Logic
The following diagram illustrates the electronic flow and assignment logic used to distinguish

the target molecule.
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Figure 1: Decision tree for distinguishing Pyridyl vs. Phenyl diazepanes based on electronic

effects on the ipso-carbon shift.
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To ensure the validity of the NMR data, the compound must be synthesized with high

regioselectivity. The following protocol uses Nucleophilic Aromatic Substitution (

), which is superior to Buchwald-Hartwig coupling for electron-deficient 2-halopyridines.

Workflow Visualization
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Figure 2: Synthesis and characterization workflow for 1-(2-pyridyl)-1,4-diazepane.

Step-by-Step Methodology
1. Reagents & Setup:

Substrate: 2-Chloropyridine (1.0 eq).

Nucleophile: 1,4-Diazepane (Homopiperazine) (3.0 - 5.0 eq). Note: Excess is crucial to

prevent bis-arylation (formation of 1,4-di(2-pyridyl)-1,4-diazepane).

Solvent: None (Neat) or DMSO (if solubility is an issue).

Base:

(1.5 eq) is optional if using excess diazepane as the acid scavenger.

2. Reaction Conditions:

Combine reagents in a pressure tube or round-bottom flask.

Heat to 100–110°C for 12–16 hours.

Validation: Monitor by TLC (10% MeOH in DCM). The product will be more polar than

chloropyridine but less polar than unsubstituted diazepane.
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3. Workup & Purification (Critical for NMR Purity):

Dilute with water and extract with Dichloromethane (DCM) (3x).

Wash: The organic layer must be washed with brine.

Drying: Dry over anhydrous

.

Chromatography: Elute with DCM:MeOH:NH

OH (90:9:1). The ammonia is essential to prevent the secondary amine from streaking on
silica.

4. NMR Sample Preparation:

Dissolve ~10-20 mg of the purified oil in 0.6 mL CDCl

.

Why CDCl

? It minimizes hydrogen bonding compared to DMSO-d6, providing sharper peaks for the
conformational average at room temperature.

Acquisition Parameters:

Frequency: 100 MHz or higher (for

C).

Scans: Minimum 512 (due to low sample mass and quaternary carbons).

Relaxation Delay (D1): Set to 2.0 seconds to ensure integration accuracy of the

quaternary C2' and C6' carbons.

Troubleshooting & Self-Validation
Issue: Missing Quaternary Carbons (C2').
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Cause: Long relaxation times (

) for carbons with no attached protons.

Solution: Increase D1 to 3-5 seconds or add a relaxation agent like Cr(acac)

.

Issue: Broad Peaks.

Cause: Intermediate exchange rate of ring flipping (twist-boat).

Solution: Run the NMR at 50°C to speed up the exchange (sharpening peaks) or at -60°C

to freeze the conformers (splitting peaks).

Issue: Extra Peaks.

Cause: Bis-substituted byproduct (1,4-di(2-pyridyl)-1,4-diazepane).

Check: Look for symmetry. The bis-product is symmetrical and will show half the expected

number of signals relative to its molecular weight, but the chemical shifts will be similar.

Mass spectrometry (LC-MS) is the quickest validator here.
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Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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